Clinopodiside A
Clinopodiside A
Brand Name:
Vulcanchem
CAS No.:
142809-89-0
VCID:
VC0124076
InChI:
InChI=1S/C48H78O19/c1-43(2)13-14-48(21-52)23(15-43)22-7-8-28-44(3)11-10-30(45(4,20-51)27(44)9-12-46(28,5)47(22,6)16-29(48)53)66-41-38(61)35(58)39(67-42-37(60)34(57)32(55)25(18-50)64-42)26(65-41)19-62-40-36(59)33(56)31(54)24(17-49)63-40/h7-8,24-42,49-61H,9-21H2,1-6H3
SMILES:
Molecular Formula:
C48H78O19
Molecular Weight:
959.1 g/mol
Clinopodiside A
CAS No.: 142809-89-0
Main Products
VCID: VC0124076
Molecular Formula: C48H78O19
Molecular Weight: 959.1 g/mol
CAS No. | 142809-89-0 |
---|---|
Product Name | Clinopodiside A |
Molecular Formula | C48H78O19 |
Molecular Weight | 959.1 g/mol |
IUPAC Name | 2-[[4,5-dihydroxy-6-[[8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C48H78O19/c1-43(2)13-14-48(21-52)23(15-43)22-7-8-28-44(3)11-10-30(45(4,20-51)27(44)9-12-46(28,5)47(22,6)16-29(48)53)66-41-38(61)35(58)39(67-42-37(60)34(57)32(55)25(18-50)64-42)26(65-41)19-62-40-36(59)33(56)31(54)24(17-49)63-40/h7-8,24-42,49-61H,9-21H2,1-6H3 |
Standard InChIKey | PCWTUTJLXXOQPR-UHFFFAOYSA-N |
Canonical SMILES | CC1(CCC2(C(CC3(C(=C2C1)C=CC4C3(CCC5C4(CCC(C5(C)CO)OC6C(C(C(C(O6)COC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)O)O)C)C)C)O)CO)C |
Synonyms | clinopodiside A |
PubChem Compound | 197477 |
Last Modified | Nov 11 2021 |
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